n-(2-Methylphenyl)-n-(phenylsulfonyl)glycine
Overview
Description
N-(2-Methylphenyl)-n-(phenylsulfonyl)glycine is a useful research compound. Its molecular formula is C15H15NO4S and its molecular weight is 305.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 626987. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental Behavior and Impact
N-(phenylsulfonyl)glycine (PSG) and its derivatives have been investigated for their behavior and fate in environmental settings, such as municipal sewage treatment plants. Studies have shown that PSG can undergo microbial methylation in sewage treatment plants, leading to the formation of related compounds like N-(phenylsulfonyl)-sarcosine (PSS). This transformation indicates the environmental persistence and transformation of these compounds in aquatic systems. Such research underscores the importance of understanding the environmental behavior of sulfonyl-containing compounds for water quality management and pollution studies (Krause & Schöler, 2000).
Chemical Interactions and Reactivity
The interaction of N-(phenylsulfonyl)glycine with metals has been explored, showing that the compound can interact with metals like cadmium and zinc. These interactions were studied through techniques like dc polarography, pH-metric titrations, and NMR spectroscopy. The research provides insights into the compound's chemical reactivity and its potential role in forming complexes with metal ions, which is relevant for understanding its behavior in biological systems and its potential applications in chelation therapy and environmental remediation (Gavioli et al., 1991).
Potential in Drug Development
Research on derivatives of N-(phenylsulfonyl)glycine has indicated potential applications in drug development, particularly as inhibitors of enzymes like aldose reductase. Such enzymes are targets for managing complications of diabetes, suggesting that modifications of the phenylsulfonyl glycine structure could yield compounds with therapeutic benefits. This line of research highlights the compound's relevance in medicinal chemistry and its potential for contributing to new treatments for chronic conditions (Deruiter, Borne, & Mayfield, 1989).
Analytical Chemistry and Environmental Monitoring
The identification of N-(phenylsulfonyl)glycine as a contaminant in water sources illustrates its relevance in environmental monitoring and analytical chemistry. Studies detecting this compound in river and sewage samples highlight the need for sensitive analytical methods to monitor environmental pollutants. Such research contributes to our understanding of pollution sources and pathways, informing water quality management and pollution control strategies (Krause, Niedan, & Schöler, 1998).
Properties
IUPAC Name |
2-[N-(benzenesulfonyl)-2-methylanilino]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO4S/c1-12-7-5-6-10-14(12)16(11-15(17)18)21(19,20)13-8-3-2-4-9-13/h2-10H,11H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEYAJGGMLUBRQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N(CC(=O)O)S(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20977866 | |
Record name | N-(Benzenesulfonyl)-N-(2-methylphenyl)glycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20977866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6231-05-6 | |
Record name | N-(Benzenesulfonyl)-N-(2-methylphenyl)glycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20977866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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